Cas no 74682-50-1 (1H-1,2,4-Triazole,5-(heptylthio)-)
74682-50-1 structure
Product Name:1H-1,2,4-Triazole,5-(heptylthio)-
CAS No:74682-50-1
MF:C9H17N3S
MW:199.316380262375
CID:571057
PubChem ID:2818234
Update Time:2025-04-19
1H-1,2,4-Triazole,5-(heptylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,5-(heptylthio)-
- 3-(heptylthio)-1H-1,2,4-triazole
- 3-HEPTYLTHIO-4H-1,2,4-TRIAZOLE
- 5-heptylsulfanyl-1H-1,2,4-triazole
- 5-(heptylsulfanyl)-1H-1,2,4-triazole
- CHEMBL3732277
- NS00037647
- 3-Heptylthio-4(H)-1,2,4-triazole
- 74682-50-1
- SCHEMBL12204476
- 8WTL6TNM1R
- DTXSID60225656
- 3-(Heptylthio)-1,2,4-triazole
- 1H-1,2,4-TRIAZOLE, 5-(HEPTYLTHIO)-
- AKOS006228906
- FT-0615775
- EINECS 277-966-7
- UNII-8WTL6TNM1R
-
- Inchi: 1S/C9H17N3S/c1-2-3-4-5-6-7-13-9-10-8-11-12-9/h8H,2-7H2,1H3,(H,10,11,12)
- InChI Key: HYYBYDAYENEBIE-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)CCCCCCC
Computed Properties
- Exact Mass: 199.11431873g/mol
- Monoisotopic Mass: 199.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 347°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.526
1H-1,2,4-Triazole,5-(heptylthio)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
74682-50-1 (1H-1,2,4-Triazole,5-(heptylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent